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Compound of Interest

Compound Name: Tenoxicam-D3

Cat. No.: B12059140

The proper disposal of Tenoxicam-D3, a deuterated analog of the non-steroidal anti-
inflammatory drug (NSAID) Tenoxicam, is a critical component of laboratory safety and
environmental responsibility. This guide provides researchers, scientists, and drug
development professionals with essential, step-by-step information for the safe handling and
disposal of this compound, ensuring compliance with regulatory standards and minimizing
environmental impact.

Understanding the Regulatory Landscape

The disposal of pharmaceutical compounds like Tenoxicam-D3 is governed by a framework of
regulations primarily enforced by the Environmental Protection Agency (EPA) and, in some
cases, the Drug Enforcement Administration (DEA). The Resource Conservation and Recovery
Act (RCRA) grants the EPA the authority to regulate hazardous waste from its generation to its
final disposal.[1][2] It is crucial to treat Tenoxicam-D3 as a hazardous waste unless explicitly
determined otherwise by a qualified safety professional.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for Tenoxicam-D3.[3] The SDS for the parent compound, Tenoxicam, indicates that it is
toxic if swallowed, in contact with skin, or if inhaled.[4][5] Therefore, appropriate personal
protective equipment (PPE), including gloves, safety goggles, and a lab coat, should always be
worn when handling the compound.[3] In case of accidental exposure, wash the affected area
with plenty of water.[6]
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Step-by-Step Disposal Protocol

The following procedure outlines the recommended steps for the proper disposal of
Tenoxicam-D3 in a laboratory setting. This protocol is based on general guidelines for
hazardous pharmaceutical waste and should be adapted to comply with specific institutional
and local regulations.

o Waste Identification and Segregation:

o Treat all Tenoxicam-D3 waste, including pure compound, solutions, and contaminated
materials (e.g., pipette tips, vials, gloves), as hazardous pharmaceutical waste.

o This waste must be segregated from non-hazardous laboratory trash to prevent cross-
contamination and ensure proper disposal.

o Containerization and Labeling:

o Place all Tenoxicam-D3 waste into a dedicated, properly sealed, and clearly labeled
hazardous waste container.

o The label should include:

The words "Hazardous Waste"

The name of the chemical: "Tenoxicam-D3"

The specific hazards (e.g., "Toxic")

The date the waste was first added to the container.

The name and contact information of the generating laboratory or researcher.

o Storage of Waste:

o Store the hazardous waste container in a designated, secure area away from general
laboratory traffic.

o The storage area should be well-ventilated.
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o Ensure the container is kept closed except when adding waste.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste.

o Do not attempt to dispose of Tenoxicam-D3 down the drain or in the regular trash.[1]
Flushing pharmaceuticals can lead to water contamination as wastewater treatment plants
are often not equipped to remove them.[7]

o The EHS department will work with a licensed hazardous waste disposal vendor who will
transport the waste to a permitted treatment, storage, and disposal facility (TSDF).

o Documentation:

o Maintain accurate records of the amount of Tenoxicam-D3 disposed of and the date of
disposal. This documentation is crucial for regulatory compliance.

Quantitative Data Summary

While specific quantitative environmental impact data for Tenoxicam-D3 is not readily
available, the following table summarizes key information derived from the Safety Data Sheet
for the parent compound, Tenoxicam. Researchers should handle Tenoxicam-D3 with the
same level of caution.
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Parameter

Valuel/Information

Source

CAS Number

59804-37-4 (Tenoxicam)

[5][6]

Molecular Formula

C13H11N304S2 (Tenoxicam)

[6]

Molecular Weight

337.4 g/mol (Tenoxicam)

[6]

Hazard Statements

H301+H311+H331: Toxic if
swallowed, in contact with skin

or if inhaled.

[4]115]

Disposal Recommendation

Dispose of contents/container
to hazardous or special waste

collection point.

[4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Tenoxicam-D3.
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Caption: Workflow for the compliant disposal of Tenoxicam-D3 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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